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Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-(hydroxymethyl)menthol. Due to the limited availability of public research
data, this document focuses on compiling existing information and identifying knowledge gaps.
While quantitative data from experimental studies on this specific menthol derivative are
scarce, this guide presents estimated properties and contextual information based on related
compounds. There is a notable absence of detailed experimental protocols for its synthesis and
characterization, as well as a lack of data regarding its specific biological activities and
signaling pathways. This guide serves as a foundational resource and a call for further
research into this potentially valuable compound.

Introduction

Menthol, a naturally occurring cyclic monoterpene alcohol, is widely recognized for its
characteristic cooling sensation and minty aroma, leading to its extensive use in
pharmaceuticals, cosmetics, and food products. Chemical modification of the menthol scaffold
offers the potential to create novel derivatives with altered physical properties and enhanced or
new biological activities. 2-(hydroxymethyl)menthol is one such derivative, featuring a
hydroxymethyl group at the 2-position of the menthane ring. This modification is expected to
influence its polarity, solubility, and interactions with biological targets. This guide aims to
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consolidate the currently available technical information on 2-(hydroxymethyl)menthol to
support future research and development efforts.

Chemical and Physical Properties

Detailed experimental data for many of the physical properties of 2-(hydroxymethyl)menthol
are not readily available in the scientific literature. The following table summarizes the known
and estimated properties.

Property Value Source
Molecular Formula C11H2202 [1]
Molecular Weight 186.29 g/mol [2]
CAS Number 51210-01-6 [2]

N _ 291.00 to 292.00 °C (at 760.00
Boiling Point ) [2]
mm Hg) (estimated)

- 234.2 mg/L (at 25 °C)
Water Solubility (estimated) (2]
estimate

logP (o/w) 2.047 (estimated) [2]
Melting Point Not available
Appearance Not available
Density Not available
Refractive Index Not available
Synthesis

A specific, detailed experimental protocol for the synthesis of 2-(hydroxymethyl)menthol is
not described in the reviewed scientific literature. However, the synthesis of a constitutional
isomer, (=)-menthyl carbinol (1-(R)-methyl-3-(R)-hydroxymethyl-4-(S)-isopropylcyclohexane),
has been reported.[3] This synthesis involves the reaction of formaldehyde with the Grignard
reagent derived from (-)-menthyl chloride.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12425124/
https://www.flavscents.com/library/material/34992456a4a
https://www.flavscents.com/library/material/34992456a4a
https://www.flavscents.com/library/material/34992456a4a
https://www.flavscents.com/library/material/34992456a4a
https://www.flavscents.com/library/material/34992456a4a
https://www.benchchem.com/product/b15176484?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/00021369.1970.10859567
https://www.tandfonline.com/doi/abs/10.1080/00021369.1970.10859567
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A general method for the hydroxymethylation of phenols involves the reaction with
formaldehyde.[4] It is plausible that a similar approach could be adapted for the
hydroxymethylation of menthol, though the specific reaction conditions, regioselectivity, and
yield for the synthesis of 2-(hydroxymethyl)menthol would need to be empirically determined.

A potential synthetic workflow could be conceptualized as follows:

Formaldehyde (CH20)

Menthol + Base/Acid Catalyst

Hydroxymethylation Reaction

l

2-(hydroxymethyl)menthol

Purification
(e.g., Chromatography)

Characterization

(NMR, IR, MS)
Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-(hydroxymethyl)menthol.

Spectral Data

No experimentally obtained NMR, IR, or Mass Spectrometry spectra for 2-
(hydroxymethyl)menthol have been identified in the public domain. Characterization of this
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compound would require the acquisition and interpretation of such data.

Biological Activity and Signaling Pathways

There is no specific information available regarding the biological activity or signaling pathways
of 2-(hydroxymethyl)menthol. The biological effects of its parent compound, menthol, are
well-documented and primarily involve the activation of the transient receptor potential
melastatin 8 (TRPM8) channel, which is responsible for its cooling sensation.[5][6] Menthol is
also known to exhibit analgesic, anti-inflammatory, and antimicrobial properties.[5][6]

Further research is necessary to determine if the addition of a hydroxymethyl group at the 2-
position alters the affinity for TRPM8 or confers novel biological activities. A hypothetical
signaling pathway, based on the known action of menthol, is presented below.

2-(hydroxymethyl)menthol

Activation (?)

TRPMS8 Channel

Cellular Response
(e.g., Cooling Sensation)

Click to download full resolution via product page

Caption: Hypothetical activation of the TRPM8 channel by 2-(hydroxymethyl)menthol.

Conclusion and Future Directions
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This technical guide highlights the significant gaps in the scientific understanding of 2-
(hydroxymethyl)menthol. While basic chemical identifiers and some estimated physical
properties are known, a comprehensive characterization is lacking. The development of a
reliable synthetic protocol is the first critical step for enabling further research. Subsequent
studies should focus on the full elucidation of its physical properties, comprehensive spectral
analysis for structural confirmation, and in-depth investigation of its biological activities,
including its interaction with TRP channels and other potential cellular targets. Such research
will be invaluable for determining the potential applications of 2-(hydroxymethyl)menthol in
the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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